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This guide provides a comprehensive technical overview of the molecular formula
C15H19NO4, focusing on two prominent and structurally distinct isomers: the natural alkaloid
Convolidine and the synthetic epoxy resin precursor 4-(Diglycidylamino)phenyl glycidyl ether.
The existence of multiple compounds sharing the same molecular formula necessitates a
careful and distinct examination of each, as their chemical properties, biological activities, and
industrial applications are vastly different. This document is intended to serve as a critical
resource for researchers and professionals in drug development and material science, offering
in-depth information on the synthesis, characterization, and application of these molecules.

Part 1: The Bioactive Alkaloid - Convolidine
Introduction to Convolidine
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Convolidine is a tropane alkaloid naturally occurring in various species of the Convolvulus
genus, plants with a rich history in traditional medicine.[1] Its molecular formula, C15H19NO4,
and a molecular weight of approximately 277.31 g/mol have been confirmed through mass
spectrometry and NMR analysis. The unique tropane core structure of Convolidine has drawn
significant interest from the scientific community, particularly for its potential therapeutic
applications.

Physicochemical and Spectroscopic Data

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in research and development. The table below summarizes the key
physicochemical data for Convolidine.

Property Value Source
Molecular Formula C15H19NO4 PubChem
Molecular Weight 277.31 g/mol PubChem

(1R,3r,5S)-8-methyl-8-
IUPAC Name azabicyclo[3.2.1]octan-3-yl 4- PubChem

hydroxy-3-methoxybenzoate

CAS Number 63911-32-0 Vendor Data
Appearance White powder Vendor Data
Boiling Point 439.0+45.0 °C at 760 mmHg Vendor Data
Density 1.28+0.1 g/cm3 Vendor Data

Spectroscopic data is crucial for the unambiguous identification of Convolidine. While a
comprehensive spectral analysis is beyond the scope of this guide, key spectral features are
available through public databases such as PubChem.

Biological Activity and Mechanism of Action

The most significant and well-documented biological activity of Convolidine is its role as a
potent inhibitor of Beta-site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1).[2][3]
BACEL1 is a key enzyme in the amyloidogenic pathway, which leads to the production of
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amyloid-beta (AB) peptides. The aggregation of these peptides is a pathological hallmark of
Alzheimer's disease.

The mechanism of action of Convolidine as a BACEL inhibitor has been investigated through
in-silico modeling and in-vitro assays.[2][3] Molecular dynamics simulations have shown that
the Convolidine-BACE1 complex is stable, and docking studies indicate that the binding of
Convolidine to BACEL reduces the enzyme's affinity for its substrate, the Amyloid Precursor
Protein (APP).[2][3] This inhibition was validated in-vitro using a FRET-based BACEL1 activity
assay, which determined an IC50 value of 0.49 uM for Convolidine.[2][3]

Amyloidogenic Pathway
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Figure 1: Simplified signaling pathway illustrating the role of BACEL1 in the amyloidogenic
pathway and the inhibitory action of Convolidine.

The neuroprotective potential of flavonoids and alkaloids, the class of compounds to which
Convolidine belongs, is well-documented.[4][5][6][7] These compounds often exhibit antioxidant
and anti-inflammatory properties, which can contribute to their neuroprotective effects.[4][5][6]

[7]

Experimental Protocols: Extraction and Purification

The isolation of Convolidine from its natural source, such as Convolvulus pluricaulis, is a multi-
step process that requires careful execution. The following is a generalized protocol based on
established methods for alkaloid extraction.

Step 1: Plant Material Preparation
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e Obtain the whole plant of Convolvulus pluricaulis.

» Clean the plant material and dry it in a shaded area to preserve the chemical constituents.
o Grind the dried plant material into a fine powder.

Step 2: Defatting

e Soak the powdered plant material in a non-polar solvent like n-hexane to remove fats and
waxes.

» Perform this extraction using ultrasonication for approximately 50 minutes.

« Filter the mixture to remove the hexane. Repeat this step with fresh solvent to ensure
complete defatting.

Step 3: Alkaline Ethanolic Extraction
e Dry the defatted plant material thoroughly.

o Extract the material with a 2% (w/v) solution of potassium hydroxide in ethanol via
ultrasonication for 50 minutes. The alkaline conditions facilitate the extraction of alkaloids.

o Repeat the extraction process two more times with fresh solvent to maximize the yield.

» Combine the ethanolic extracts and evaporate the solvent under reduced pressure to obtain
the crude extract.

Step 4: Liquid-Liquid Extraction

¢ Dissolve the crude extract in an acidic aqueous solution to protonate the alkaloids, making
them water-soluble.

e Wash the acidic solution with a non-polar organic solvent (e.g., chloroform) to remove neutral
and acidic impurities.

» Basify the aqueous layer with a suitable base (e.g., ammonia) to deprotonate the alkaloids,
making them soluble in organic solvents.
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» Extract the alkaloids into an immiscible organic solvent like chloroform.

» Evaporate the organic solvent to yield the total alkaloid fraction.

Step 5: Chromatographic Purification

o Subject the total alkaloid fraction to flash chromatography on a silica gel column.

o Elute the column with a gradient of solvents, such as a mixture of chloroform and ethyl
acetate, to separate the different alkaloids.

e Collect the fractions and monitor them using Thin Layer Chromatography (TLC).
o Combine the fractions containing Convolidine and evaporate the solvent.

» Further purification can be achieved using preparative High-Performance Liquid
Chromatography (HPLC) if necessary.
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Figure 2: A generalized workflow for the extraction and purification of Convolidine.

Part 2: The Industrial Workhorse - 4-
(Diglycidylamino)phenyl glycidyl ether
Introduction to 4-(Diglycidylamino)phenyl glycidyl ether
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In stark contrast to the natural product Convolidine, 4-(Diglycidylamino)phenyl glycidyl ether
(also known as N,N-diglycidyl-4-glycidyloxyaniline) is a synthetic compound with significant
industrial applications.[8] It is a trifunctional epoxy resin, meaning it possesses three reactive
epoxide groups per molecule. This high functionality allows for the formation of densely cross-
linked polymer networks, imparting excellent thermal and mechanical properties to the cured
material.[9][10]

Physicochemical and Spectroscopic Data

The properties of 4-(Diglycidylamino)phenyl glycidyl ether are well-characterized due to its
commercial importance.

Property Value Source
Molecular Formula C15H19NO4 PubChem
Molecular Weight 277.32 g/mol Sigma-Aldrich

4-(oxiran-2-ylmethoxy)-N,N-
IUPAC Name ) ) N PubChem
bis(oxiran-2-ylmethyl)aniline

CAS Number 5026-74-4 Sigma-Aldrich
Appearance Yellow viscous liquid PubChem

Density 1.22 g/mL at 25 °C Sigma-Aldrich
Refractive Index n20/D 1.567 Sigma-Aldrich
Flash Point 113 °C BOC Sciences

Spectroscopic data, including 1H NMR, 13C NMR, IR, and mass spectra, are readily available
from commercial suppliers and public databases, facilitating its identification and quality control.

Applications and Polymerization Chemistry

The primary application of 4-(Diglycidylamino)phenyl glycidyl ether is as a monomer or cross-
linker in the formulation of high-performance epoxy resins. These resins are used in a variety of
applications, including:
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Adhesives and sealants[8]

Composites for the aerospace and automotive industries[9]

Coatings with high thermal stability[8]

Materials for medical devices and drug delivery systems[8][11]

Precursors for shape memory polymers[11]

The curing of 4-(Diglycidylamino)phenyl glycidyl ether involves the ring-opening polymerization
of its epoxide groups. This can be achieved through various mechanisms, primarily with the
use of curing agents such as amines and anhydrides.

Amine Curing: Diamines are common curing agents for epoxy resins. The reaction proceeds
via a nucleophilic attack of the amine nitrogen on the carbon atom of the epoxide ring, leading
to the formation of a hydroxyl group and a new carbon-nitrogen bond. The newly formed
secondary amine can then react with another epoxide group, leading to a cross-linked network.
The tertiary amine present in the structure of 4-(Diglycidylamino)phenyl glycidyl ether can act
as an internal catalyst, accelerating the curing process.[12]

Anhydride Curing: Acid anhydrides are another important class of curing agents. The curing
reaction is more complex and typically requires an initiator or catalyst. The reaction is believed
to proceed through the opening of the anhydride ring by a hydroxyl group (which may be
present as an impurity or formed in situ), followed by the reaction of the resulting carboxylic
acid with an epoxide group.

Epoxy Resin System

Curing Agent Curing Process Cured Polymer Network
(e.g., Diamine, Anhydride)
B Initiation Propagation ey . \ ‘(
:j//‘ (Heat, Catalyst) (Ring-Opening Polymerization) g) 'k
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Figure 3: A conceptual diagram of the epoxy curing process involving 4-(Diglycidylamino)phenyl
glycidyl ether.

The thermal and mechanical properties of the cured polymer are highly dependent on the
choice of curing agent and the curing conditions.[13] The high cross-link density achievable
with this trifunctional resin generally results in materials with high glass transition temperatures
(Tg) and excellent mechanical strength.[9][10]

Safety and Handling

4-(Diglycidylamino)phenyl glycidyl ether is classified as a hazardous substance and requires
careful handling. It is a skin irritant and a skin sensitizer, and it is suspected of being a
mutagen.[14] Appropriate personal protective equipment, including gloves, safety glasses, and
a lab coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated area or under a fume hood. For detailed safety information, consult the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

The molecular formula C15H19NO4 represents at least two vastly different chemical entities,
each with its own unique set of properties and applications. Convolidine, a natural alkaloid,
holds promise as a therapeutic agent for neurodegenerative diseases due to its potent BACE1
inhibitory activity. In contrast, 4-(Diglycidylamino)phenyl glycidyl ether is a key component in
the formulation of high-performance polymers with widespread industrial applications. This
guide has provided a detailed technical overview of both compounds, offering valuable insights
for researchers and professionals working in the fields of drug discovery and materials science.
A clear understanding of the distinct nature of these isomers is crucial for their safe and
effective use in their respective domains.
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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